Cas no 80156-94-1 (2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt)

2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt structure
80156-94-1 structure
Product Name:2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt
CAS No:80156-94-1
MF:C33H22ClN10Na5O19S6
MW:1205.3752322197
CID:731712
Update Time:2023-11-18

2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-((5-((4-chloro-6-((3-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)azo)-5-hydroxy-3-((4-sulfophenyl)azo)-, pentasodium salt
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-((5-((4-chloro-6-((3-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)azo)-5-hydroxy-3-((4-sulfophenyl)azo)-, pentasodium sa
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium sa
    • pentasodium,(3Z)-5-amino-3-[[5-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]hydrazinylidene]-4-oxo-6-[(4-sulfonatophenyl)diazenyl]naphthalene-2,7-d
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-(2-(5-((4-chloro-6-((3-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)diazenyl)-5-hydroxy-3-(2-(4-sulfophenyl)diazenyl)-, sodium salt (1:5)
    • pentasodium (3Z)-
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-[2-[5-[[4-chloro-6-[[3-[[2
    • CID 136075740
    • 2,7-Naphthalenedisulfonic acid, 4-amino-6-[2-[5-[[4-chloro-6-[[3-[[2-( sulfooxy)ethyl]sulfonyl]phenyl]amino]-1 ,3,5-triazin-2-yl]amino]-2-s ulfophenyl]diazenyl]-5-hydroxy-3-[2-(4-s ulfophenyl)diazenyl]-, sodium salt (1:5)
    • Inchi: 1S/C33H27ClN10O19S6.5Na/c34-31-38-32(36-18-2-1-3-21(14-18)64(46,47)11-10-63-69(60,61)62)40-33(39-31)37-19-6-9-23(66(51,52)53)22(15-19)42-44-29-25(68(57,58)59)13-16-12-24(67(54,55)56)28(27(35)26(16)30(29)45)43-41-17-4-7-20(8-5-17)65(48,49)50;;;;;/h1-9,12-15,45H,10-11,35H2,(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H2,36,37,38,39,40);;;;;/q;5*+1/p-5/b43-41+,44-42+;;;;;
    • InChI Key: CYHNYXLZHYASKT-CDEJRQRBSA-I
    • SMILES: ClC1N=C(N=C(N=1)NC1=CC=CC(=C1)S(CCOS(=O)(=O)[O-])(=O)=O)NC1C=CC(=C(C=1)/N=N/C1C(=CC2=CC(=C(C(=C2C=1O)N)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 1203.856394
  • Monoisotopic Mass: 1203.856394
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 29
  • Heavy Atom Count: 74
  • Rotatable Bond Count: 12
  • Complexity: 2460
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 538

2,7-Naphthalenedisulfonic acid, 4-amino-6-[[5-[[4-chloro-6-[[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]azo]-5-hydroxy-3-[(4-sulfophenyl)azo]-, pentasodium salt Related Literature

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